Cas no 777010-06-7 (Bicyclo[5.1.0]octan-2-amine,(1R,2S,7S)-rel-)

• Product Name: Bicyclo[5.1.0]octan-2-amine,(1R,2S,7S)-rel-
• CAS No: 777010-06-7
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 552900
• Update Time: 2022-09-22

Bicyclo[5.1.0]octan-2-amine,(1R,2S,7S)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[5.1.0]octan-2-amine,(1R,2S,7S)-rel-
• Bicyclo[5.1.0]octan-2-amine,(1a,2b,7a)- (9CI)
• Bicyclo[5.1.0]octan-2-amine, (1alpha,2beta,7alpha)- (9CI)
• (1S,6S,7R)-bicyclo[5.1.0]octan-6-amine

• Inchi： 1S/C8H15N/c9-8-4-2-1-3-6-5-7(6)8/h6-8H,1-5,9H2/t6-,7+,8-/m0/s1
• InChI Key： QFPGJOABIUTJNB-RNJXMRFFSA-N
• SMILES： [C@]12([H])[C@]([H])(C1)CCCC[C@@H]2N

Computed Properties

• Exact Mass: 125.12
• Monoisotopic Mass: 125.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2